Cas no 72583-92-7 (1H-Imidazole,2-(2-benzofuranyl)-4,5-dihydro-)

• Product Name: 1H-Imidazole,2-(2-benzofuranyl)-4,5-dihydro-
• CAS No: 72583-92-7
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 566901
• PubChem ID: 3080926
• Update Time: 2025-09-22

1H-Imidazole,2-(2-benzofuranyl)-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,2-(2-benzofuranyl)-4,5-dihydro-
• 2-(1-benzofuran-2-yl)-4,5-dihydro-1H-imidazole
• 2-(2-benzofuranyl)-2-imidazoline
• 2 BFI
• 2-(Benzofuran-2-yl)-2-imidazoline
• RX 801077
• Q27181198
• HY-100904A
• 2xcg
• UY7S3D3AJ3
• CHEMBL404505
• 1H-Imidazole, 2-(2-benzofuranyl)-4,5-dihydro-
• 2-Benzofuran-2-yl-4,5-dihydro-1H-imidazole
• 2-BFi
• PD071277
• DTXSID80222905
• NCGC00024548-01
• SCHEMBL563160
• CHEBI:103964
• Tocris-0348
• BRD-K22745370-003-01-5
• 72583-92-7
• BDBM50086502
• 2-(Benzofuran-2-yl)-4,5-dihydro-1H-imidazole
• (3H)2-Bfi
• CS-0652192
• 2-(2-benzofuranyl)-4,5-dihydro-1H-imidazole

• Inchi： 1S/C11H10N2O/c1-2-4-9-8(3-1)7-10(14-9)11-12-5-6-13-11/h1-4,7H,5-6H2,(H,12,13)
• InChI Key： YTJOHEUHUVBKSB-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C1=NCCN1

Computed Properties

• Exact Mass: 186.0794
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 37.5Ų

Experimental Properties

• PSA: 37.53